1-(3-fluorobenzyl)-4-[3-(4H-1,2,4-triazol-4-yl)benzoyl]-2-piperazinone

• IUPAC Name: 1-[(3-fluorophenyl)methyl]-4-[3-(1,2,4-triazol-4-yl)benzoyl]piperazin-2-one
• InChI: InChI=1S/C20H18FN5O2/c21-17-5-1-3-15(9-17)11-24-7-8-25(12-19(24)27)20(28)16-4-2-6-18(10-16)26-13-22-23-14-26/h1-6,9-10,13-14H,7-8,11-12H2
• InChI Key: AGUHSVFXVPEMLP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1C(=O)C2=CC(=CC=C2)N3C=NN=C3)CC4=CC(=CC=C4)F
• Molecular Formula: C20H18FN5O2
• Molecular Weight: 379.4 g/mol

Description

1-(3-fluorobenzyl)-4-[3-(4H-1,2,4-triazol-4-yl)benzoyl]-2-piperazinone is a chemical compound that has gained attention from the scientific community due to its potential use in medical research. This compound is also known as FBP, and it is a piperazinone derivative that has been synthesized for its possible application in the treatment of various diseases. The synthesis method of FBP, its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions will be discussed in

Mechanism of Action

The mechanism of action of FBP is not fully understood, but it is believed to act as an inhibitor of certain enzymes that are involved in the regulation of cellular processes. FBP has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. FBP has also been shown to inhibit the activity of protein tyrosine phosphatases (PTPs), which are enzymes that regulate cellular signaling pathways.
Biochemical and Physiological Effects:
FBP has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in cancer cells. FBP has also been shown to regulate glucose levels in the blood and improve insulin sensitivity in diabetic mice. Additionally, FBP has been shown to have neuroprotective effects and improve cognitive function in mice.

Advantages and Limitations for Lab Experiments

One advantage of using FBP in lab experiments is that it has been shown to have low toxicity and does not have any significant side effects. Additionally, FBP is relatively easy to synthesize and can be obtained in high purity. However, one limitation is that FBP is not very water-soluble, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of FBP. One direction is to further investigate its potential use in the treatment of cancer, diabetes, and Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of FBP and its effects on cellular processes. Another future direction is to develop more water-soluble derivatives of FBP that can be administered more easily in lab experiments.

Synthesis Methods

The synthesis of FBP involves a multistep process that begins with the reaction of 3-fluorobenzylamine with 4-(2,4-dioxopiperazin-1-yl)benzoic acid. This reaction results in the formation of 1-(3-fluorobenzyl)-4-(4-(2,4-dioxopiperazin-1-yl)benzamido)-2-phenylbutan-1-one. The next step involves the reaction of this intermediate with triazole, which results in the formation of FBP. The overall yield of FBP synthesis is approximately 30%.

Scientific Research Applications

FBP has been studied for its potential use in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. Studies have shown that FBP has anti-cancer properties and can inhibit the growth of cancer cells. FBP has also been studied for its potential use in the treatment of diabetes as it can regulate glucose levels in the blood. Additionally, FBP has been shown to have neuroprotective effects and may be useful in the treatment of Alzheimer's disease.